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Compound of Interest

Compound Name: Triallylsilane

Cat. No.: B075335 Get Quote

Despite repeated attempts to gather information on Triallylsilane, the search results have

consistently and incorrectly provided data for Triethylsilane. This indicates a significant lack of

readily available, specific technical information for Triallylsilane in publicly accessible

databases.

Therefore, this in-depth technical guide will focus on Triethylsilane, a closely related and well-

documented organosilicon compound, while clearly noting the distinction. It is crucial for the

reader to understand that the following information pertains to Triethylsilane (CAS No. 617-86-

7) and not Triallylsilane.

An In-depth Technical Guide to Triethylsilane
For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylsilane is an organosilicon compound with the chemical formula (C₂H₅)₃SiH. It is a

trialkylsilane that is notable for its reactive silicon-hydride (Si-H) bond, which makes it a

valuable reagent in organic synthesis.[1][2] This colorless liquid is frequently employed as a

mild and selective reducing agent and as a precursor for the formation of silyl ethers.[1] Its

utility in synthetic organic chemistry, particularly in the pharmaceutical industry, stems from its

compatibility with a wide range of functional groups.[3][4][5]
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A comprehensive summary of the key molecular and physical properties of Triethylsilane is

provided in the table below.

Property Value

CAS Number 617-86-7

Molecular Formula C₆H₁₆Si[6][7]

Molecular Weight 116.28 g/mol [6][7]

Appearance Colorless liquid[1][3]

Boiling Point 107-108 °C[6][8]

Melting Point -157 °C[6]

Density 0.728 g/mL at 25 °C[6][9]

Refractive Index n20/D 1.412[6][9]

Flash Point -6 °C (21.2 °F)[10][11]

Solubility
Soluble in hydrocarbons, halocarbons, and

ethers; insoluble in water.[2][12]

Synthesis of Triethylsilane
A common laboratory-scale synthesis of Triethylsilane involves the reduction of

triethylchlorosilane. One documented method utilizes sodium hydride and trimethyl borate to

prepare a sodium trihydroxyborohydride intermediate, which then reacts with

triethylchlorosilane.[13]

A general workflow for this synthesis is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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